Abemaciclib metabolite M2

• CAS: 1231930-57-6
• Molecular Formula: C25H28F2N8
• Molecular Weight: 478.5 g/mol
• InChI: InChI=1S/C25H28F2N8/c1-15(2)35-16(3)31-24-19(26)10-18(11-21(24)35)23-20(27)13-30-25(33-23)32-22-5-4-17(12-29-22)14-34-8-6-28-7-9-34/h4-5,10-13,15,28H,6-9,14H2,1-3H3,(H,29,30,32,33)
• InChIKey: IXGZDCRFGCEEBU-UHFFFAOYSA-N

Abemaciclib Metabolite M2 (CAS 1231930-57-6): Analytical Standard for the Major Active N-Desethyl Metabolite of Abemaciclib in CDK4/6 Inhibitor Research

Abemaciclib metabolite M2 (N-desethylabemaciclib; LSN2839567) is a primary active metabolite of the CDK4/6 inhibitor abemaciclib [1]. It inhibits CDK4 and CDK6 with low nanomolar potency and retains anticancer activity comparable to the parent drug [2]. The compound is a high-purity analytical standard supplied for metabolite identification, pharmacokinetic studies, and preclinical pharmacology .

Workflow Metabolite identification and quantitative bioanalysis

Material High-purity analytical reference standard

Research Context CDK4/6 inhibitor pharmacokinetic and distribution studies

• [1] Burke, T., et al. (2016). Abstract 2830: The major human metabolites of abemaciclib are inhibitors of CDK4 and CDK6. Cancer Research, 76(14_Supplement), 2830. View Source
• [2] Martínez-Chávez, A., Tibben, M. M., de Jong, K. A. M., Rosing, H., Schinkel, A. H., & Beijnen, J. H. (2021). Simultaneous quantification of abemaciclib and its active metabolites in human and mouse plasma by UHPLC–MS/MS. Journal of Pharmaceutical and Biomedical Analysis, 203, 114225. View Source

Why Generic CDK4/6 Inhibitor Metabolites Cannot Substitute for Authentic Abemaciclib Metabolite M2 in Bioanalytical and Pharmacokinetic Studies

Generic CDK4/6 inhibitor metabolites cannot replace authentic M2 because its distinct N-desethyl structure imparts unique physicochemical and biological properties . Unlike the parent drug abemaciclib, M2 exhibits a 4-fold lower liability to efflux transporter-mediated brain exclusion, which directly impacts central nervous system distribution studies [1]. Furthermore, its lower plasma protein binding (85%) compared to abemaciclib (96-98%) alters the fraction of pharmacologically active unbound drug [2]. Quantitative analytical methods for therapeutic drug monitoring must be validated using precisely characterized M2 reference material due to specific MS/MS fragmentation patterns and retention times [3]. These fundamental differences render generic compound substitution invalid for regulatory-compliant bioanalysis and translational pharmacokinetic modeling.

Structure-dependent CNS distribution

M2’s N-desethyl structure reduces efflux transporter susceptibility compared to abemaciclib; generic metabolites may overestimate brain exclusion and bias CNS distribution models.

Protein binding alters free fraction

A moderately lower protein binding (85% vs. 96–98% for parent) changes unbound drug fraction interpretation; applying parent parameters would underestimate active M2 exposure in PK modeling.

Analytical specificity requirement

Authentic M2 provides verified MS/MS fragmentation and retention time; unvalidated substitutes cannot guarantee accurate peak assignment in complex biological matrices.

• [1] Martínez-Chávez, A., et al. (2021). ABCB1 and ABCG2 limit brain penetration and, together with CYP3A4, total plasma exposure of abemaciclib and its active metabolites. Pharmacological Research, 171, 105784. View Source
• [2] Brufsky, A. M., & Dickler, M. N. (2021). Table 1 in: A Review of CDK4/6 Inhibitors: Palbociclib, Ribociclib, and Abemaciclib. Cells, 10(6), 1334. View Source
• [3] Martínez-Chávez, A., Tibben, M. M., de Jong, K. A. M., Rosing, H., Schinkel, A. H., & Beijnen, J. H. (2021). Simultaneous quantification of abemaciclib and its active metabolites in human and mouse plasma by UHPLC–MS/MS. Journal of Pharmaceutical and Biomedical Analysis, 203, 114225. View Source

Quantitative Differentiation Evidence for Abemaciclib Metabolite M2: Comparative Data vs. Parent Drug and Other Metabolites

CDK4 and CDK6 Inhibitory Potency: M2 Equipotent to Parent Abemaciclib, Distinct from Less Active M18 Metabolites

M2 inhibits CDK4 and CDK6 with IC50 values of 1.2 nM and 1.3 nM, respectively, which are nearly identical to the parent drug abemaciclib (CDK4 IC50 = 1.2 nM; CDK6 IC50 = 1.3 nM) . In contrast, the hydroxy-N-desethyl metabolite M18 exhibits 3- to 20-fold lower potency compared to abemaciclib in various cancer cell line assays [1]. Thus, while M2 and M20 retain parent-like potency, M18 is markedly less active.

CDK4/6 inhibitory potency

Head-to-head

M2 IC50 1.2/1.3 nM (CDK4/6) ≈ abemaciclib; 3–20× more potent than M18

Supports metabolite contribution to target engagement in exposure-response analyses.

Cell-free kinase assays; M18 shows markedly lower activity.

Evidence Dimension	CDK4 and CDK6 inhibition potency
Target Compound Data	CDK4 IC50 = 1.2 nM; CDK6 IC50 = 1.3 nM
Comparator Or Baseline	Abemaciclib: CDK4 IC50 ~1.2 nM, CDK6 IC50 ~1.3 nM; M18: 3- to 20-fold higher IC50
Quantified Difference	M2 vs. Abemaciclib: ~1x; M2 vs. M18: 3-20x more potent
Conditions	Cell-free biochemical kinase assays; cancer cell line proliferation assays

Why This Matters

This confirms M2 is a pharmacologically active contributor to therapeutic efficacy, justifying its required quantification in exposure-response analyses.

• [1] Burke, T., et al. (2016). Abstract 2830: The major human metabolites of abemaciclib are inhibitors of CDK4 and CDK6. Cancer Research, 76(14_Supplement), 2830. View Source

Brain Penetration Liability: M2 Exhibits a 4-Fold Lower Transporter-Mediated Exclusion vs. Parent Abemaciclib

In Abcb1a/1b;Abcg2 knockout mice, brain penetration of M2 increased by 4-fold relative to wild-type, compared to a 25-fold increase for the parent drug abemaciclib [1]. This indicates that M2 is a less efficient substrate for the ATP-binding cassette (ABC) efflux transporters P-glycoprotein (P-gp) and breast cancer resistance protein (BCRP), resulting in a lower brain exclusion potential than abemaciclib.

Brain penetration liability

Head-to-head

4-fold increase in KO vs WT vs. 25-fold (parent), 60-fold (M20)

Informs CNS distribution models; reduces bias in brain metastasis exposure predictions.

Abcb1a/1b;Abcg2−/− mouse model.

Evidence Dimension	Brain penetration fold-increase in transporter-deficient mice
Target Compound Data	4-fold increase in Abcb1a/1b;Abcg2-/- vs. wild-type
Comparator Or Baseline	Abemaciclib: 25-fold increase; M20: 60-fold increase
Quantified Difference	4-fold (M2) vs. 25-fold (parent)
Conditions	Abcb1a/1b;Abcg2-/- mouse model; brain-to-plasma ratio measurement

Why This Matters

This difference is critical for CNS distribution studies; using the parent drug as a proxy would overestimate M2's brain exclusion by 6-fold and bias efficacy predictions for brain metastases.

• [1] Martínez-Chávez, A., et al. (2021). ABCB1 and ABCG2 limit brain penetration and, together with CYP3A4, total plasma exposure of abemaciclib and its active metabolites. Pharmacological Research, 171, 105784. View Source

Plasma Protein Binding: M2 Shows Moderately Lower Binding (85%) Than Parent Abemaciclib (96-98%)

M2 exhibits a protein binding of 85%, whereas the parent drug abemaciclib is 96-98% bound [1]. The resulting 2.5- to 3.6-fold higher unbound fraction of M2 alters its distribution volume and clearance, directly impacting pharmacokinetic modeling and the interpretation of therapeutic drug monitoring (TDM) results.

Plasma protein binding

Head-to-head

85% bound vs. 96–98% (abemaciclib)

Free fraction context: applying parent binding parameters underestimates active M2 levels ~3-fold.

Human plasma protein binding assay.

Evidence Dimension	Plasma protein binding
Target Compound Data	85% bound
Comparator Or Baseline	Abemaciclib: 96-98% bound
Quantified Difference	11-13 percentage points absolute; ~2.5-3.6x higher free fraction
Conditions	Human plasma protein binding assay

Why This Matters

PK models using parent drug protein binding parameters for M2 would underestimate free (active) M2 levels by 2.5- to 3.6-fold, potentially misinterpreting exposure-response relationships.

• [1] Brufsky, A. M., & Dickler, M. N. (2021). Table 1 in: A Review of CDK4/6 Inhibitors: Palbociclib, Ribociclib, and Abemaciclib. Cells, 10(6), 1334. View Source

CYP3A4-Mediated Clearance: M2 Is Exclusively Metabolized by CYP3A4, Simplifying DDI Risk Assessment

In vitro studies using human recombinant CYPs indicate that the CYP-catalyzed metabolism of M2 is almost entirely (>90%) mediated by CYP3A4 . This contrasts with abemaciclib, which also undergoes substantial CYP3A4 metabolism but is subject to additional metabolic pathways including SULT2A1 conjugation [1]. The exclusive CYP3A4 dependence of M2 simplifies DDI predictions and enables more precise clinical PK modeling when co-administered with CYP3A4 modulators.

CYP3A4-mediated metabolism

Head-to-head

>90% CYP3A4 vs. CYP3A4 + SULT2A1 (parent)

Single-enzyme clearance simplifies DDI predictions and PK modeling context.

Recombinant CYP phenotyping.

Evidence Dimension	Primary metabolic enzyme
Target Compound Data	CYP3A4 (>90%)
Comparator Or Baseline	Abemaciclib: CYP3A4 (primary) + SULT2A1 conjugation
Quantified Difference	Single-enzyme vs. multi-pathway metabolism
Conditions	Human recombinant CYP phenotyping

Why This Matters

The single-enzyme clearance route reduces variability in DDI studies and simplifies the prediction of M2 exposure changes during co-medication with CYP3A4 inhibitors/inducers.

• [1] Brufsky, A. M., & Dickler, M. N. (2021). Table 1 in: A Review of CDK4/6 Inhibitors: Palbociclib, Ribociclib, and Abemaciclib. Cells, 10(6), 1334. View Source

Plasma Abundance and Contribution to Total Active Moiety: M2 Represents 13% of Plasma Exposure, Justifying Its Inclusion in PK Assessments

In a human radiolabeled disposition study, M2 accounted for 13% of total drug-related material in plasma, while M20 represented 26% and parent abemaciclib 34% [1]. In population PK modeling, moderate to severe hepatic impairment reduced abemaciclib-to-M2 conversion by 75% [2]. These data demonstrate that M2 is a quantitatively significant contributor to total active moiety exposure and is sensitive to hepatic function, necessitating its measurement in TDM and hepatic impairment studies.

Plasma exposure abundance

Head-to-head

13% of total drug-related material vs. parent 34%, M20 26%

Ensures total active moiety quantification; omission confounds exposure-response analyses.

Human radiolabeled ADME study; hepatic impairment reduces conversion.

Evidence Dimension	Relative plasma exposure
Target Compound Data	13% of total drug-related material
Comparator Or Baseline	Parent abemaciclib (34%); M20 (26%); M18 (5%)
Quantified Difference	M2 exposure is 0.38× parent AUC; 2.6× M18 exposure
Conditions	Human radiolabeled ADME study after single oral dose

Why This Matters

Analytical methods for clinical TDM must include M2 quantification; omitting M2 would underestimate total pharmacologically active moiety by ~13% and confound exposure-response analyses.

• [1] Burke, T., et al. (2016). Abstract 2830: The major human metabolites of abemaciclib are inhibitors of CDK4 and CDK6. Cancer Research, 76(14_Supplement), 2830. View Source
• [2] Page Meeting. (2025). A Population Pharmacokinetic Analysis to Explore the Effect of Hepatic Impairment on Abemaciclib Pharmacokinetics. Retrieved from https://www.page-meeting.org/default.asp?abstract=11261. View Source

Optimal Scientific and Industrial Use Cases for Abemaciclib Metabolite M2

LC-MS/MS Method Development and Validation for Therapeutic Drug Monitoring (TDM) of Abemaciclib in Cancer Patients

M2 is a required analyte in validated bioanalytical methods for quantifying abemaciclib and its active metabolites in human plasma. The validated UHPLC-MS/MS assay demonstrated linearity from 0.5-300 ng/mL for M2 (and M20) and 0.2-120 ng/mL for M18, with demonstrated stability in human plasma under multiple conditions [1]. Analytical laboratories use high-purity M2 reference standard (≥98%) as a calibrator to ensure method accuracy and precision [2].

Preclinical Pharmacokinetic and Brain Distribution Studies in Rodent Models

M2 is essential for accurate determination of brain-to-plasma ratios in CNS penetration studies. Due to its distinct 4-fold transporter-mediated exclusion liability (vs. 25-fold for parent drug), substituting parent drug for M2 would yield a >6-fold error in brain exposure estimates [3]. This compound is mandatory for studies evaluating abemaciclib-based therapies for brain metastases or primary CNS malignancies.

In Vitro Drug-Drug Interaction (DDI) and CYP Phenotyping Assays

The exclusive CYP3A4-mediated metabolism of M2 (>90% fraction metabolized) makes it a valuable probe substrate for CYP3A4 activity studies . When used with human recombinant CYP panels or hepatocyte incubations, M2 enables unambiguous interpretation of CYP3A4 inhibition/induction effects, with minimal interference from alternative metabolic routes. This simplifies regulatory DDI risk assessment for abemaciclib-containing regimens [4].

Metabolite Identification and Structure Elucidation in ADME Studies

M2 serves as the definitive analytical reference for positive identification of the N-desethyl metabolite in in vitro and in vivo metabolism studies. Its distinct MS/MS fragmentation pattern and retention time (retention: ~3.2 min under gradient conditions) enable unequivocal peak assignment in complex biological matrices [1]. This is particularly critical for cross-species comparison studies where inter-species differences in metabolite profiles (e.g., M20 isomers in mouse vs. human) demand authentic reference standards [1].

Application

Selection Property

Validation Focus

Research PK monitoring of abemaciclib and active metabolites

Authentic M2 reference standard

Method linearity, matrix stability, and accuracy in human plasma research matrices

CNS distribution and brain metastasis models

Distinct transporter-mediated brain penetration profile

Brain-to-plasma ratio accuracy; avoids overestimation of exclusion

CYP3A4-mediated drug-drug interaction research

Exclusive CYP3A4 substrate (>90% fm)

Single-enzyme clearance interpretation; minimal interference from alternative pathways

Metabolite identification in ADME studies

Verified MS/MS fragmentation and retention behavior

Unequivocal peak assignment in cross-species metabolite profiling

• [1] Martínez-Chávez, A., Tibben, M. M., de Jong, K. A. M., Rosing, H., Schinkel, A. H., & Beijnen, J. H. (2021). Simultaneous quantification of abemaciclib and its active metabolites in human and mouse plasma by UHPLC–MS/MS. Journal of Pharmaceutical and Biomedical Analysis, 203, 114225. View Source
• [2] Adooq Bioscience. (n.d.). Abemaciclib Metabolites M2 product datasheet. Retrieved from https://www.adooq.com/datasheet/A18416. View Source
• [3] Martíñez-Chávez, A., et al. (2021). ABCB1 and ABCG2 limit brain penetration and, together with CYP3A4, total plasma exposure of abemaciclib and its active metabolites. Pharmacological Research, 171, 105784. View Source
• [4] Brufsky, A. M., & Dickler, M. N. (2021). Table 1 in: A Review of CDK4/6 Inhibitors: Palbociclib, Ribociclib, and Abemaciclib. Cells, 10(6), 1334. View Source